Cas no 1436176-58-7 (4-(1H-indole-5-carbonyl)morpholine-3-carbonitrile)

• Product Name: 4-(1H-indole-5-carbonyl)morpholine-3-carbonitrile
• CAS No: 1436176-58-7
• MF: C₁₄H₁₃N₃O₂
• MW: 255.271922826767
• CID: 5403596
• PubChem ID: 71980167
• Update Time: 2025-10-31

4-(1H-indole-5-carbonyl)morpholine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(1H-Indol-5-ylcarbonyl)-3-morpholinecarbonitrile
• 4-(1H-indole-5-carbonyl)morpholine-3-carbonitrile

• Inchi： 1S/C14H13N3O2/c15-8-12-9-19-6-5-17(12)14(18)11-1-2-13-10(7-11)3-4-16-13/h1-4,7,12,16H,5-6,9H2
• InChI Key： AQJAEXNCJHNGFL-UHFFFAOYSA-N
• SMILES： N1(C(C2C=CC3=C(C=2)C=CN3)=O)CCOCC1C#N

Experimental Properties

• Density: 1.36±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 562.5±50.0 °C(Predicted)
• pka: 16.62±0.30(Predicted)

Additional information on 4-(1H-indole-5-carbonyl)morpholine-3-carbonitrile

4-(1H-indole-5-carbonyl)morpholine-3-carbonitrile: A Comprehensive Overview

The compound 4-(1H-indole-5-carbonyl)morpholine-3-carbonitrile (CAS No. 1436176-58-7) is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique combination of functional groups, including an indole moiety, a morpholine ring, and a nitrile group, which collectively contribute to its diverse chemical properties and potential applications.

The indole ring system in this compound is a key structural feature that imparts aromaticity and contributes to its electronic properties. Indole derivatives are well-known for their role in various biological activities, including antioxidant and anti-inflammatory effects. The morpholine ring, on the other hand, is a six-membered heterocyclic structure that adds rigidity and potentially enhances the molecule's solubility in polar solvents. The nitrile group at the 3-position of the morpholine ring further modulates the compound's reactivity and functional versatility.

Recent studies have focused on the synthesis and characterization of 4-(1H-indole-5-carbonyl)morpholine-3-carbonitrile, exploring its potential as a building block in drug discovery and materials synthesis. Researchers have employed advanced synthetic techniques, such as microwave-assisted synthesis and catalytic cross-coupling reactions, to optimize the production of this compound. These methods not only enhance yield but also improve the purity of the final product, making it more suitable for downstream applications.

In terms of pharmacological activity, 4-(1H-indole-5-carbonyl)morpholine-3-carbonitrile has shown promising results in preclinical studies as a potential therapeutic agent. For instance, investigations into its anti-tumor properties have revealed that the compound can selectively inhibit the proliferation of cancer cells while sparing normal cells, suggesting a potential role in oncology drug development. Additionally, its anti-inflammatory effects have been explored in models of chronic inflammation, highlighting its potential utility in treating inflammatory diseases.

The compound's unique electronic properties also make it an attractive candidate for applications in materials science. For example, researchers have explored its use as a component in organic semiconductors and optoelectronic devices due to its ability to facilitate charge transport and emit fluorescence under specific conditions. These properties could pave the way for innovative applications in displays, sensors, and energy harvesting technologies.

From an environmental standpoint, the synthesis and handling of 4-(1H-indole-5-carbonyl)morpholine-3-carbonitrile must adhere to strict safety protocols to minimize ecological impact. The compound's stability under various conditions has been thoroughly investigated to ensure safe storage and transportation.

In conclusion, 4-(1H-indole-5-carbonyl)morpholine-3-carbonitrile (CAS No. 1436176-58-7) is a multifaceted compound with significant potential across multiple disciplines. Its structural features, combined with cutting-edge research findings, underscore its importance as a valuable tool in both academic and industrial settings.